Cas no 114152-22-6 (Benzeneacetic acid, 2,3,6-trifluoro-, ethyl ester)

• Product Name: Benzeneacetic acid, 2,3,6-trifluoro-, ethyl ester
• CAS No: 114152-22-6
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD11555116
• CID: 3631810
• PubChem ID: 14834674
• Update Time: 2025-09-22

Benzeneacetic acid, 2,3,6-trifluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2,3,6-trifluoro-, ethyl ester
• (2,3,6-Trifluorophenyl)acetic acid ethyl ester
• ETHYL 2-(2,3,6-TRIFLUOROPHENYL)ACETATE
• ethyl2-(2,3,6-trifluorophenyl)acetate
• PZHKLKSPMNFVMN-UHFFFAOYSA-N
• Ethyl 2,3,6-trifluorobenzeneacetate
• SCHEMBL7494802
• 114152-22-6
• CS-0339283
• DTXSID201294971

• MDL： MFCD11555116
• Inchi： 1S/C10H9F3O2/c1-2-15-9(14)5-6-7(11)3-4-8(12)10(6)13/h3-4H,2,5H2,1H3
• InChI Key： PZHKLKSPMNFVMN-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)=C(F)C=CC(F)=C1F

Computed Properties

• Exact Mass: 218.05546401Da
• Monoisotopic Mass: 218.05546401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų